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Compound of Interest

Compound Name: 1,3-Bis(trifluoromethyl)benzene

Cat. No.: B1330116 Get Quote

Essential Safety and Handling Guide for 1,3-
Bis(trifluoromethyl)benzene
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of 1,3-Bis(trifluoromethyl)benzene. It is intended for

researchers, scientists, and professionals in drug development to ensure safe laboratory

practices.

Chemical Profile and Hazards

1,3-Bis(trifluoromethyl)benzene is a flammable liquid and vapor that can cause skin, eye,

and respiratory irritation.[1][2][3][4] It is also toxic to aquatic life with long-lasting effects.

Inhalation of high concentrations may lead to drowsiness, dizziness, and other central nervous

system effects.[1] It is crucial to handle this chemical with appropriate personal protective

equipment in a well-ventilated area.

Quantitative Data
For quick reference, the following table summarizes key quantitative data for 1,3-
Bis(trifluoromethyl)benzene.
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Property Value

CAS Number 402-31-3

Molecular Formula C₈H₄F₆

Boiling Point 116-116.3 °C[5]

Density 1.378 g/mL at 25 °C[5]

Flash Point 26 °C (78.8 °F) - closed cup[5]

UN Number 1993[6]

Hazard Class 3 (Flammable Liquid)[6]

Personal Protective Equipment (PPE)
To ensure personal safety, the following personal protective equipment is mandatory when

handling 1,3-Bis(trifluoromethyl)benzene.

Protection Type Recommended Equipment

Eye/Face Protection
Chemical safety goggles or a face shield.[2][7]

Contact lenses should not be worn.[1]

Hand Protection

Chemical-resistant gloves (e.g., PVC).[1] Gloves

should be tested to a relevant standard (e.g.,

EN 374).[1]

Skin and Body Protection

Wear appropriate protective clothing to prevent

skin exposure.[2][8] In case of large-scale use,

wear tight-weave, non-static clothing and non-

sparking safety footwear.[1]

Respiratory Protection

Use in a well-ventilated area.[1][8] If ventilation

is inadequate, a NIOSH or European Standard

EN 149 approved respirator is necessary.[8]

Procedural Workflow for Handling and Disposal
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The following diagram illustrates the standard operating procedure for the safe handling and

disposal of 1,3-Bis(trifluoromethyl)benzene.

Preparation

Handling

Spill Response

Disposal

Don Appropriate PPE

Ensure Proper Ventilation

Gather Handling Materials

Transfer Chemical in Fume Hood

Ground/Bond Equipment Minor Spill: Absorb with Inert Material

Use Non-Sparking Tools

Collect in Labeled Waste Container

Major Spill: Evacuate and Alert Responders

Store in Designated Hazardous Waste Area

Contact EHS for Pickup
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Caption: Standard operating procedure for handling and disposal.

Detailed Experimental Protocol: Safe Handling of
1,3-Bis(trifluoromethyl)benzene
This protocol outlines the step-by-step process for safely handling 1,3-
Bis(trifluoromethyl)benzene in a laboratory setting.

1. Preparation

Personal Protective Equipment (PPE): Before entering the laboratory, don the required PPE

as specified in the table above.

Ventilation: Ensure the work area, preferably a chemical fume hood, is well-ventilated and

operational.[1][8]

Materials: Gather all necessary equipment, including non-sparking tools, grounding and

bonding equipment, and clearly labeled containers for the chemical and waste.[8][9]

2. Handling and Transfer

Grounding: When transferring the chemical, ground and bond all containers and receiving

equipment to prevent static discharge.[2][8]

Transfer: Conduct all transfers of 1,3-Bis(trifluoromethyl)benzene inside a chemical fume

hood.[10] Avoid inhalation of vapors.[1]

Ignition Sources: Keep the chemical away from heat, sparks, open flames, and other ignition

sources.[8] Smoking is strictly prohibited in the handling area.[1]

3. Spill and Emergency Procedures

The following flowchart outlines the immediate actions to be taken in the event of a spill.
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Caption: Emergency spill response flowchart.

Minor Spills: For small spills, remove all ignition sources.[1] Absorb the spill with an inert

material such as dry sand or earth and place it into a chemical waste container.[8]

Major Spills: In the event of a large spill, immediately evacuate personnel from the area and

move upwind.[1] Alert emergency responders and inform them of the location and nature of

the hazard.[1]

4. First Aid Measures
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Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air.[2][8] If breathing is

difficult, give oxygen.[8][9] Seek medical

attention if symptoms persist.

Skin Contact

Immediately remove all contaminated clothing.

[1] Flush skin with plenty of soap and water for

at least 15 minutes.[8] Seek medical attention if

irritation occurs.[1][2]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[2][8] Remove contact

lenses if present and easy to do.[2] Seek

immediate medical attention.[8]

Ingestion

Do NOT induce vomiting.[3] If the victim is

conscious and alert, give 2-4 cupfuls of milk or

water.[8] Seek immediate medical attention.[8]

5. Storage and Disposal

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from

incompatible substances and ignition sources.[7][8] The storage area should be designated

for flammable liquids.[8]

Disposal: Dispose of waste in accordance with local, regional, and national regulations.

Collect waste in its original container or a designated, compatible, and properly labeled

waste container.[6] Contact your institution's Environmental Health and Safety (EHS)

department for pickup and disposal by a licensed hazardous waste disposal company.[6] Do

not mix with other waste.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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